4-(Hydroxymethyl)-4,6a,6b,8a,11,11,14b-heptamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicene-3,9-diol

• CAS No.: 595-15-3
• Product Name: 4-(Hydroxymethyl)-4,6a,6b,8a,11,11,14b-heptamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicene-3,9-diol
• Molecular Formula: C30H50O3
• Molecular Weight: 458.7 g/mol
• IUPAC Name: (3S,4S,4aR,6aR,6bS,8aR,9R,12aS,14aR,14bR)-4-(hydroxymethyl)-4,6a,6b,8a,11,11,14b-heptamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicene-3,9-diol
• Standard InChI: InChI=1S/C30H50O3/c1-25(2)16-20-19-8-9-22-27(4)12-11-23(32)28(5,18-31)21(27)10-13-30(22,7)29(19,6)15-14-26(20,3)24(33)17-25/h8,20-24,31-33H,9-18H2,1-7H3/t20-,21+,22+,23-,24+,26+,27-,28+,29+,30+/m0/s1
• Standard InChIKey: YOQAQNKGFOLRGT-UXXABWCISA-N
• Isomeric SMILES: C[C@]12CC[C@@H]([C@]([C@@H]1CC[C@@]3([C@@H]2CC=C4[C@]3(CC[C@@]5([C@H]4CC(C[C@H]5O)(C)C)C)C)C)(C)CO)O
• SMILES: CC1(CC2C3=CCC4C5(CCC(C(C5CCC4(C3(CCC2(C(C1)O)C)C)C)(C)CO)O)C)C
• Canonical SMILES: CC1(CC2C3=CCC4C5(CCC(C(C5CCC4(C3(CCC2(C(C1)O)C)C)C)(C)CO)O)C)C
• Melting Point: 258-259°C
• Physical Description: Solid
• Description: Soyasapogenol b belongs to the class of organic compounds known as triterpenoids. These are terpene molecules containing six isoprene units. Soyasapogenol b exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, soyasapogenol b is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, soyasapogenol b can be found in a number of food items such as tea, alfalfa, pulses, and yellow wax bean. This makes soyasapogenol b a potential biomarker for the consumption of these food products.
• Synonyms: soyasapogenol B
• PubChem Compound: 115012
• Last Modified: Nov 11 2021